Cas no 954239-74-8 (METHYL 4-BROMOBENZODOXAZOLE-2-CARBOXYLATE)

• Product Name: METHYL 4-BROMOBENZODOXAZOLE-2-CARBOXYLATE
• CAS No: 954239-74-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD09832206
• CID: 821428
• PubChem ID: 53407903
• Update Time: 2024-10-25

METHYL 4-BROMOBENZODOXAZOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-BENZOOXAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-bromo-1,3-benzoxazole-2-carboxylate
• Methyl 4-bromobenzo[d]oxazole-2-carboxylate
• Methyl 4-bromo-2-benzoxazolecarboxylate (ACI)
• CS-0340607
• C9H6BrNO3
• 954239-74-8
• MFCD09832206
• methyl4-bromobenzo[d]oxazole-2-carboxylate
• DTXSID10696099
• AKOS015999588
• AS-42017
• DB-080261
• SB40259
• METHYL 4-BROMOBENZODOXAZOLE-2-CARBOXYLATE

• MDL： MFCD09832206
• Inchi： 1S/C9H6BrNO3/c1-13-9(12)8-11-7-5(10)3-2-4-6(7)14-8/h2-4H,1H3
• InChI Key： GOEFVKGKRZQHCG-UHFFFAOYSA-N
• SMILES： O=C(C1OC2C(=C(C=CC=2)Br)N=1)OC

Computed Properties

• Exact Mass: 254.953
• Monoisotopic Mass: 254.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.6